Extractives from East African timbers. Part II. Ptæroxylon obliquum
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000114
Abstract
Extraction of the timber of Ptæroxylon obliquum(Thunb.) Radik. has given the known chromone heteropeucenin methyl ether (I) and also two new chromones, ptæroxylin and alloptæroxylin. A fourth compound, obliquin, has been identified as an æsculetin derivative, and a fifth, umtatin, has been characterised but not further studied. The new compounds have been allocated structures and their phytochemical significance is discussed.
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Journal Name：Journal of the Chemical Society C: Organic
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